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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486

This document provides a concise technical overview of 2-Amino-2-methyl-1-propanol,
focusing on its fundamental molecular properties. It is intended for researchers, scientists, and
professionals in the field of drug development who require precise data for experimental design
and chemical synthesis.

Core Molecular Data

2-Amino-2-methyl-1-propanol, a substituted aliphatic alcohol, is utilized in various
applications, including as a pH balancer in cosmetic formulations[1]. Its core molecular and
physical properties are summarized below.

Property Value Source
Molecular Formula C4H11NO 2131141151161
Molecular Weight 89.14 g/mol [21[315]1[ 7]
IUPAC Name 2-amino-2-methylpropan-1-ol [2]

CAS Registry Number 124-68-5 [3114]

Experimental Protocols

The determination of the molecular weight and formula of 2-Amino-2-methyl-1-propanol is
typically achieved through standard analytical chemistry techniques.
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Mass Spectrometry for Molecular Weight Determination:

o Sample Preparation: A dilute solution of 2-Amino-2-methyl-1-propanol is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into a mass spectrometer and ionized, commonly using
techniques like Electrospray lonization (ESI) or Electron lonization (El).

e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass
analyzer (e.g., quadrupole, time-of-flight).

o Data Interpretation: The molecular weight is determined from the peak corresponding to the
molecular ion [M+H]+ or [M]+. For 2-Amino-2-methyl-1-propanol, a prominent peak would
be expected around m/z 90.14.

Elemental Analysis for Molecular Formula Determination:

o Combustion: A precisely weighed sample of 2-Amino-2-methyl-1-propanol is combusted in
a furnace in the presence of excess oxygen.

e Gas Separation: The combustion products (CO2, H20, N2) are passed through a series of
absorbent traps or a gas chromatography column to separate them.

o Detection: The amount of each gas is quantified using a thermal conductivity detector or
other suitable detectors.

» Calculation: The percentage composition of Carbon, Hydrogen, and Nitrogen is calculated
from the amounts of CO2, H20, and N2 produced. The percentage of Oxygen can be
determined by difference. These percentages are then used to derive the empirical and
subsequently the molecular formula, which for this compound is C4H11NOJ3].

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the compound's name and its
fundamental molecular identifiers.
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Caption: Relationship between compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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